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Compound of Interest

Compound Name: m-Cresol

CAS No.: 155174-22-4

Cat. No.: B10754234

Get Quote

m-Cresol is classified as a hazardous substance with acute and chronic health risks.[3] Its

primary dangers lie in its high toxicity upon ingestion or skin contact and its corrosive nature,

which can cause severe, irreversible damage.[4]

GHS Classification Summary:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[5]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[5]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[5]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[3]

Hazardous to the Aquatic

Environment, Chronic
Category 3

H412: Harmful to aquatic life

with long lasting effects[3]

Flammable Liquid Category 4 H227: Combustible liquid[6]

The substance appears as a colorless to yellowish liquid with a distinct tar-like odor.[7][8] It is

important to note that while it is a liquid at ambient temperatures, it can solidify below 54°F

(12°C).[7][9]

Toxicology and Routes of Exposure: Understanding
the Threat
Exposure to m-Cresol can occur via inhalation, skin absorption, ingestion, and eye contact,

with each route presenting significant dangers.[7]

Skin Contact: This is a critical exposure route. m-Cresol is not only corrosive, causing

severe chemical burns, but it is also readily absorbed through the skin, leading to systemic

toxicity.[10][11] Prolonged contact can lead to dermatitis.[12] The initial burning sensation

may be followed by a loss of feeling as nerve endings are damaged.[12]

Eye Contact: Direct contact with m-Cresol liquid or vapor can cause intense irritation and

severe, permanent eye damage, including blindness.[4]

Inhalation: Inhaling m-Cresol vapors or mists can irritate the respiratory tract.[9] High

concentrations can lead to systemic effects, including confusion, central nervous system
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depression, and respiratory failure.[7]

Ingestion: m-Cresol is highly toxic if swallowed.[3] Its corrosive properties can cause severe

burns to the mouth, throat, and stomach, with a significant risk of gastric or esophageal

perforation.[4]

Chronic Exposure: Long-term or repeated exposure may result in digestive disturbances and

damage to vital organs, including the liver, kidneys, pancreas, and cardiovascular system.[7][9]

The U.S. Environmental Protection Agency (EPA) has classified cresols as possible human

carcinogens.[9][13]

The Hierarchy of Controls: A Systematic Approach
to Mitigation
To handle m-Cresol safely, a multi-layered approach based on the hierarchy of controls is

mandatory. This framework prioritizes the most effective control measures to eliminate or

minimize exposure.

Hierarchy of Controls for m-Cresol

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective - Last Line of Defense)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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